Cas no 15177-62-5 (Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI))

• Product Name: Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
• CAS No: 15177-62-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 160226
• PubChem ID: 12610632
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-methyl-, trans- (8CI,9CI)
• trans-2-methylcyclohexanecarboxylic acid
• AI3-33905
• Cyclohexanecarboxylic acid, 2-methyl-, trans-
• Einecs 239-227-7
• DTXSID701253881
• (A+/-)-trans-2-methyl-cyclohexanecarboxylic acid
• 15177-62-5
• (1R,2R)-2-methylcyclohexane-1-carboxylic acid
• SCHEMBL791505
• AKOS006379768

• Inchi： 1S/C8H14O2/c1-6-4-2-3-5-7(6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-/m1/s1
• InChI Key： VSKXJRZPVDLHFY-RNFRBKRXSA-N
• SMILES： OC([C@@H]1CCCC[C@H]1C)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids